A BODIPY-based fluorescent probe for the differential recognition of Hg(ii) and Au(iii) ions†

RSC Advances Pub Date: 2015-03-24 DOI: 10.1039/C5RA04015A

Abstract

We describe the design, synthesis and spectral behaviour of a fluorescent molecular sensor able to recognize Hg2+ and Au3+ ions via different emission modes. The molecular sensor is constructed on a single BODIPY dye appended with a semithio-carbazone functionality as a recognition motif.

Graphical abstract: A BODIPY-based fluorescent probe for the differential recognition of Hg(ii) and Au(iii) ions
A BODIPY-based fluorescent probe for the differential recognition of Hg(ii) and Au(iii) ions†
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